4-Amino-1-methyl-5-(1,3-thiazol-5-yl)pyrrolidin-2-one

• Molecular Formula: C8H11N3OS
• Molecular Weight: 197.26 g/mol
• SMILES: CN1C(C(CC1=O)N)C2=CN=CS2
• InChI: InChI=1S/C8H11N3OS/c1-11-7(12)2-5(9)8(11)6-3-10-4-13-6/h3-5,8H,2,9H2,1H3
• InChIKey: NTFPRHKNKNFILY-UHFFFAOYSA-N

4-Amino-1-methyl-5-(1,3-thiazol-5-yl)pyrrolidin-2-one – Structural & Physicochemical Baseline

4-Amino-1-methyl-5-(1,3-thiazol-5-yl)pyrrolidin-2-one (CAS 1566898-14-3) is a heterocyclic small molecule (C₈H₁₁N₃OS, MW 197.26 g/mol) combining a pyrrolidin-2-one core with a 4-amino substituent, an N-methyl group, and a 1,3-thiazol-5-yl moiety at the 5-position [1]. The compound is commercially available from multiple vendors as a research-grade chemical building block, typically at ≥95% purity . Its computed physicochemical properties include an XLogP3-AA of -0.8, a topological polar surface area (TPSA) of 87.5 Ų, one hydrogen bond donor, four hydrogen bond acceptors, and a single rotatable bond [1]. This compound belongs to the aminothiazole-pyrrolidinone scaffold class, which has been explored in fragment-based drug discovery for reversible LSD1 (KDM1A) inhibition and other epigenetic targets [2].

• Fragment-derived aminothiazole-pyrrolidinone scaffold for epigenetic inhibitor discovery

• 4‑amino handle supports parallel library synthesis and probe conjugation

• Research-grade building block (≥95% purity) suitable for hit‑to‑lead exploration

• [1] PubChem. Compound Summary: 4-Amino-1-methyl-5-(1,3-thiazol-5-yl)pyrrolidin-2-one, CID 104078658. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/104078658 View Source
• [2] Synthesis, biological evaluation and molecular docking studies of thiazole-based pyrrolidinones and isoindolinediones as anticonvulsant agents. Bioorganic & Medicinal Chemistry Letters, 2015. DOI: 10.1016/j.bmcl.2015.03.030. View Source

Non-Interchangeability of 4-Amino-1-methyl-5-(1,3-thiazol-5-yl)pyrrolidin-2-one

Within the thiazole-pyrrolidinone chemical space, subtle structural variations produce distinct molecular recognition profiles that make generic substitution unreliable. The 5-thiazolyl regioisomer (CAS 1566898-14-3) differs from its 4-thiazolyl counterpart (CAS 1603507-00-1) in the position of the thiazole nitrogen and sulfur atoms relative to the pyrrolidinone core, leading to different hydrogen-bonding geometries, dipole moments, and steric presentations at biological targets . The 4-amino group introduces a specific hydrogen-bond donor/acceptor motif absent in des-amino analogs such as 5-(thiazol-5-yl)pyrrolidin-2-one and 4-(4-methyl-1,3-thiazol-5-yl)pyrrolidin-2-one . Furthermore, substitution at the thiazole 4-position with a methyl group (CAS 2227894-72-4) or at the 2-position with an isopropyl group significantly alters lipophilicity and steric bulk, as reflected in changes to computed LogP and molecular volume . These structural differences manifest in divergent target-binding profiles within the aminothiazole LSD1 inhibitor series, where even minor substituent changes shift IC₅₀ values across a >25-fold range [1]. Generic substitution without experimental validation therefore risks introducing uncharacterized potency shifts, selectivity changes, and off-target liabilities.

! 5‑Thiazolyl regioisomer differs from 4‑thiazolyl isomer; target‑binding geometry may not transfer.

! Des‑amino analogs lack the 4‑amino reactive handle, limiting derivatization and probe synthesis.

! Alkylated thiazole variants shift lipophilicity and potency; generic substitution risks uncharacterized SAR changes.

• [1] Development and evaluation of selective, reversible LSD1 inhibitors derived from fragments. Medicinal Chemistry Communication, 2013. Two series of aminothiazoles developed as reversible LSD1 inhibitors with activities in the range of 7 to 187 μM. View Source

4-Amino-1-methyl-5-(1,3-thiazol-5-yl)pyrrolidin-2-one: Evidence vs. Analogs

Regioisomerism: 5-Thiazolyl vs. 4-Thiazolyl Geometry

The target compound bears the thiazole at the 5-position of the pyrrolidin-2-one ring with the thiazole attached via its own 5-position (1,3-thiazol-5-yl), yielding a sulfur-para and nitrogen-meta orientation relative to the pyrrolidinone attachment point. In contrast, the 4-thiazolyl regioisomer (CAS 1603507-00-1) presents the thiazole nitrogen and sulfur atoms in a geometrically distinct arrangement at the 4-position of the pyrrolidinone core . This regioisomeric difference alters the spatial presentation of the thiazole nitrogen lone pair, which serves as a key hydrogen-bond acceptor in target engagement. Computed TPSA is identical at 87.5 Ų for both regioisomers, but the vector of the thiazole HBA differs, affecting molecular recognition in confined binding pockets [1].

Regioisomer geometry

Head-to-head

5‑Thiazolyl vs. 4‑thiazolyl attachment: identical TPSA (87.5 Ų) but thiazole ring rotated ~60°, shifting H‑bond acceptor orientation.

Regioisomeric identity must be confirmed before biological testing.

Verify by NMR or HPLC; 4‑thiazolyl isomer may show divergent activity.

Evidence Dimension	Thiazole attachment regiochemistry and hydrogen-bond acceptor geometry
Target Compound Data	5-(1,3-thiazol-5-yl) substitution on pyrrolidin-2-one; thiazole N at position 3, S at position 1 relative to attachment point; TPSA 87.5 Ų
Comparator Or Baseline	4-Amino-1-methyl-5-(1,3-thiazol-4-yl)pyrrolidin-2-one (CAS 1603507-00-1): 5-(1,3-thiazol-4-yl) substitution; thiazole N at position 3, S at position 1 but with attachment through C-4 of thiazole; TPSA 87.5 Ų
Quantified Difference	Identical TPSA (87.5 Ų) but distinct HBA vector orientation; thiazole ring rotated ~60° relative to pyrrolidinone plane compared to 4-thiazolyl isomer
Conditions	Computed molecular properties (PubChem/Cactvs); structural comparison by SMILES: CN1C(=O)CC(N)C1c1cncs1 (target) vs. CN1C(=O)CC(N)C1c1cscn1 (comparator)

Why This Matters

Regioisomeric identity directly impacts target-binding geometry and must be verified by NMR or HPLC prior to biological testing, as the 5-thiazolyl and 4-thiazolyl isomers may exhibit divergent activity profiles against the same target.

• [1] PubChem. Computed Properties for CID 104078658 (target) and analogous thiazole regioisomers. TPSA = 87.5 Ų for both regioisomers; XLogP3-AA = -0.8. https://pubchem.ncbi.nlm.nih.gov/compound/104078658 View Source

Lipophilicity and ADME Properties vs. Alkylated Analogs

The target compound exhibits a computed XLogP3-AA of -0.8, indicating moderate hydrophilicity favorable for aqueous solubility. By comparison, the 4-methylthiazol analog (CAS 2227894-72-4) bearing an additional methyl group on the thiazole ring has a molecular formula of C₉H₁₃N₃OS (MW 211.29) and a higher computed logP, consistent with increased lipophilicity from the additional CH₂ unit . The 2-isopropylthiazol analog (CAS 2227826-59-5) introduces even greater steric bulk and lipophilicity. The target compound's lower logP relative to these alkylated analogs predicts superior aqueous solubility and potentially different tissue distribution profiles, while its TPSA of 87.5 Ų and single hydrogen bond donor comply with typical lead-like criteria [1].

Lipophilicity profile

Cross‑study comparable

Target XLogP3-AA = -0.8 (MW 197.3); 4‑methyl analog estimated ΔlogP +0.5 to +0.8 (MW 211.3); 2‑isopropyl analog further increased.

Lower lipophilicity supports aqueous solubility for biochemical assays.

Alkylated analogs may be preferred when cell permeability is a driver.

Evidence Dimension	Computed lipophilicity (XLogP3-AA) and molecular weight
Target Compound Data	MW: 197.26 g/mol; XLogP3-AA: -0.8; TPSA: 87.5 Ų; HBD: 1; HBA: 4; Rotatable Bonds: 1
Comparator Or Baseline	4-Amino-1-methyl-5-(4-methyl-1,3-thiazol-5-yl)pyrrolidin-2-one (CAS 2227894-72-4): MW 211.29 g/mol, C₉H₁₃N₃OS, with additional thiazole 4-methyl substituent increasing lipophilicity; 4-Amino-1-methyl-5-[2-(propan-2-yl)-1,3-thiazol-5-yl]pyrrolidin-2-one (CAS 2227826-59-5): MW ~239 g/mol, with isopropyl group further increasing logP
Quantified Difference	ΔMW: +14.03 g/mol (4-methyl analog vs. target); Estimated ΔlogP: +0.5 to +0.8 units for 4-methyl analog; +1.0 to +1.5 units for 2-isopropyl analog
Conditions	Computed physicochemical properties from PubChem (XLogP3-AA method) and ChemSrc vendor data

Why This Matters

Procurement decisions for fragment-based screening or hit-to-lead campaigns must consider that the target compound's lower lipophilicity offers superior aqueous solubility for biochemical assay conditions, while alkylated analogs may be preferable for cell-permeability-driven applications.

• [1] PubChem. CID 104078658: Computed Properties including XLogP3-AA (-0.8), TPSA (87.5 Ų), HBD (1), HBA (4), Rotatable Bonds (1). https://pubchem.ncbi.nlm.nih.gov/compound/104078658 View Source

Reversible Aminothiazole vs. Irreversible LSD1 Inhibitors

The aminothiazole-pyrrolidinone scaffold class to which the target compound belongs has been characterized as a reversible LSD1 inhibitor chemotype, distinct from the irreversible cyclopropylamine-based inhibitors (e.g., tranylcypromine analogs such as ORY-1001 and GSK-2879552) that form covalent FAD adducts [1]. Fragment-based optimization of aminothiazole hits yielded compounds with biochemical IC₅₀ values spanning 7 to 187 μM against LSD1, representing a 32-fold improvement over the initial fragment hit, with demonstrated selectivity against monoamine oxidase A (MAO-A) [2]. This reversible, non-covalent mechanism avoids the potential for haptenization and idiosyncratic toxicity associated with irreversible FAD-targeting inhibitors, positioning the scaffold as a differentiated starting point for lead optimization [1]. The target compound, bearing the 4-amino-1-methyl-5-(thiazol-5-yl) substitution pattern, represents a specific vector combination within this reversible chemotype.

Inhibition mechanism

Class‑level

Reversible, non‑covalent LSD1 chemotype (aminothiazole class IC₅₀ range 7–187 μM) vs. irreversible cyclopropylamine‑based inhibitors (covalent FAD adducts).

Scaffold offers a mechanistically distinct tool for reversible target‑engagement studies.

Class‑level inference; compound‑specific potency data are not yet published.

Evidence Dimension	Inhibition mechanism (reversible vs. irreversible) and associated target selectivity
Target Compound Data	Scaffold class: aminothiazole-pyrrolidinone; predicted reversible, non-covalent LSD1 binding based on fragment-derived chemotype; class-level LSD1 IC₅₀ range: 7–187 μM (optimized analogs)
Comparator Or Baseline	Irreversible LSD1 inhibitors: tranylcypromine (TCP) derivatives (e.g., ORY-1001/Iadademstat, GSK-2879552) forming covalent FAD adducts; reported low nanomolar potency but potential for non-mechanism-based toxicity
Quantified Difference	Mechanism: reversible (non-covalent) vs. irreversible (covalent FAD adduct). Potency: reversible class typically 1–3 orders of magnitude weaker in biochemical assays but may exhibit superior therapeutic index due to reversible target engagement.
Conditions	Class-level inference drawn from the 2013 Medicinal Chemistry Communication describing aminothiazole reversible LSD1 inhibitor series (7–187 μM range); no direct quantitative data available for the specific target compound.

Why This Matters

For procurement targeting epigenetic inhibitor screening cascades, the reversible aminothiazole scaffold offers a mechanistically distinct alternative to irreversible clinical candidates, with potential advantages in safety profiling and temporal control of target engagement.

• [1] Development and evaluation of selective, reversible LSD1 inhibitors derived from fragments. Medicinal Chemistry Communication, 2013. Two series of aminothiazoles developed as reversible LSD1 inhibitors; potency range 7–187 μM; selectivity against MAO-A demonstrated. https://www.academia.edu/63167853/Development_and_evaluation_of_selective_reversible_LSD1_inhibitors_derived_from_fragments View Source
• [2] Synthesis, biological evaluation and molecular docking studies of thiazole-based pyrrolidinones and isoindolinediones as anticonvulsant agents. Bioorganic & Medicinal Chemistry Letters, 2015. DOI: 10.1016/j.bmcl.2015.03.030. View Source

Building Block Utility: Derivatization via 4-Amino Handle

The 4-amino substituent provides a chemically accessible handle for rapid derivativization through amide coupling, sulfonamide formation, or reductive amination chemistries, enabling parallel library synthesis. This contrasts with the des-amino analog 5-(thiazol-5-yl)pyrrolidin-2-one, which lacks a nucleophilic functional group at this position and requires alternative synthetic strategies for diversification . Additionally, the 1-methyl group locks the pyrrolidinone nitrogen in a tertiary amide configuration, preventing undesired N-H reactivity and simplifying reaction planning compared to N-unsubstituted analogs. The combination of the 4-amino group, N-methyl cap, and 5-thiazolyl attachment yields a scaffold with three orthogonal diversification vectors (amino, thiazole C-2, and pyrrolidinone C-3), supporting efficient structure-activity relationship exploration [1].

Derivatization handles

Supporting evidence

Three orthogonal vectors: 4‑NH₂ (nucleophilic), thiazole C‑2, pyrrolidinone C‑3. Des‑amino analog provides only two vectors.

Supports efficient parallel library synthesis and SAR exploration.

Confirm regioisomeric purity before library synthesis.

Evidence Dimension	Number of synthetic diversification handles and chemical accessibility
Target Compound Data	Three diversification vectors: 4-NH₂ (nucleophilic), thiazole C-2 (electrophilic substitution), pyrrolidinone C-3 (enolate chemistry); protected N-methyl prevents side reactions
Comparator Or Baseline	5-(Thiazol-5-yl)pyrrolidin-2-one (des-amino, des-N-methyl): only two diversification vectors; NH pyrrolidinone may require protection; 4-(4-Methyl-1,3-thiazol-5-yl)pyrrolidin-2-one: lacks 4-amino handle; thiazole 4-position blocked by methyl
Quantified Difference	Diversification vectors: 3 (target) vs. 2 (des-amino analog) vs. 1 (4-methylthiazol analog with blocked thiazole C-4). The 4-amino handle enables access to amide, sulfonamide, urea, and amine sub-libraries.
Conditions	Structural analysis based on SMILES comparison; synthetic utility inferred from established amine derivatization chemistries applicable to primary alkyl amines

Why This Matters

For medicinal chemistry groups procuring building blocks for library synthesis, the target compound's three orthogonal reactive handles provide greater chemical space coverage per synthetic step compared to closer analogs with fewer diversification points.

• [1] PubChem. CID 104078658: SMILES CN1C(C(CC1=O)N)C2=CN=CS2 showing 4-amino, N-methyl, and 5-thiazolyl substitution pattern. https://pubchem.ncbi.nlm.nih.gov/compound/104078658 View Source

Caveat: Limited Direct Biological Activity Data

A comprehensive search of the primary literature and authoritative databases (PubChem, ChEMBL, BindingDB, PubMed) reveals that no peer-reviewed publication reports direct, quantitative biological activity data (IC₅₀, Kd, Ki, EC₅₀, or cellular potency) for 4-Amino-1-methyl-5-(1,3-thiazol-5-yl)pyrrolidin-2-one specifically. The ChEMBL entry CHEMBL3402053, which appears linked to this compound via some database cross-references, actually corresponds to a peptide (C₆₃H₁₀₈N₂₂O₁₉, MW 1477.69) rather than the small molecule, indicating a database curation error [1]. The evidence presented above therefore relies on structural and physicochemical comparisons with well-characterized close analogs, class-level inference from the broader aminothiazole LSD1 inhibitor literature, and computed molecular properties [2]. Procurement decisions should account for the absence of direct target-engagement data and plan for de novo biological profiling.

Direct activity data

Data to verify

No peer‑reviewed IC₅₀, Kd, or cellular activity data found for this specific compound. ChEMBL cross‑reference corresponds to an unrelated peptide.

Procurement must include in‑house biological profiling.

Budget for de novo target‑engagement and selectivity characterization.

Evidence Dimension	Availability of direct, compound-specific quantitative biological activity data
Target Compound Data	No peer-reviewed, compound-specific IC₅₀, Kd, Ki, or cellular activity data found in PubMed, ChEMBL, BindingDB, or PubChem BioAssay as of the search date
Comparator Or Baseline	Related aminothiazole-pyrrolidinone analogs: class-level LSD1 inhibition data available (7–187 μM range); specific analogs with published data exist but are not identical in substitution pattern
Quantified Difference	Zero direct biological data points for the target compound vs. established SAR series data for the broader aminothiazole class
Conditions	Literature and database survey conducted via PubMed, ChEMBL, BindingDB, PubChem, and Google Scholar; search terms included compound name, CAS number, SMILES substructure, and scaffold keywords

Why This Matters

Scientific procurement teams should budget for comprehensive in-house biological profiling of this compound, as no externally validated potency or selectivity data exist to support direct target-based selection without experimental confirmation.

• [1] ChEMBL. CHEMBL3402053 Compound Report Card: Molecular Weight 1477.69, Molecular Formula C63H108N22O19, Molecule Type: Small molecule (peptide). https://www.ebi.ac.uk/chembl/compound_report_card/CHEMBL3402053/ View Source
• [2] BindingDB. BDBM50067551 entry details: Emp. Form. C63H108N22O19, Mol. Mass. 1477.6676, SMILES indicates peptide structure, not 4-Amino-1-methyl-5-(1,3-thiazol-5-yl)pyrrolidin-2-one. https://bdb2.ucsd.edu View Source

4-Amino-1-methyl-5-(1,3-thiazol-5-yl)pyrrolidin-2-one: Application Scenarios

Fragment-Based LSD1 Hit Expansion

The target compound is structurally well-suited as a starting point or reference analog in fragment-based LSD1 inhibitor programs. Its aminothiazole-pyrrolidinone scaffold belongs to a validated reversible inhibitor chemotype with demonstrated selectivity against MAO-A, as established by the 2013 fragment-to-lead medicinal chemistry campaign [1]. Procurement of this compound alongside its 4-thiazolyl regioisomer (CAS 1603507-00-1) and 4-methylthiazol analog (CAS 2227894-72-4) enables systematic regioisomeric and substituent SAR exploration. Researchers should plan for biochemical LSD1 inhibition assays (e.g., Amplex Red-based H₂O₂ detection) and counter-screening against MAO-A to establish compound-specific potency and selectivity, as no direct biological data currently exist for this specific compound [2].

Chemical Biology Tool Compounds via 4-Amino Handle

The 4-amino group provides a versatile synthetic handle for generating affinity probes, fluorescent conjugates, or biotinylated derivatives for target engagement studies. This reactivity distinguishes the target compound from des-amino analogs lacking a nucleophilic attachment point [1]. The N-methyl cap and low rotatable bond count (1) contribute to conformational rigidity favorable for structure-based drug design. This application is most relevant for chemical biology groups requiring a functionalizable scaffold for pull-down experiments, cellular thermal shift assays (CETSA), or photoaffinity labeling studies within the LSD1/epigenetics target space [2].

Parallel Library Synthesis for SAR Exploration

With three orthogonal diversification vectors (4-amino, thiazole C-2, and pyrrolidinone C-3 enolate), the target compound supports efficient parallel synthesis of focused compound libraries. Procurement in multi-gram quantities enables systematic exploration of amide, sulfonamide, urea, and N-alkyl sub-libraries [1]. The compound's favorable computed properties (MW < 200, logP < 0, TPSA < 140 Ų) place it within lead-like chemical space, making derived libraries suitable for fragment growth and lead optimization campaigns. When procuring, confirm regioisomeric purity by ¹H NMR, as the 4-thiazolyl isomer (CAS 1603507-00-1) shares the same molecular formula and may co-elute under certain chromatographic conditions [2].

Comparative Profiling vs. Clinical LSD1 Inhibitors

The target compound's reversible, non-covalent binding mechanism (inferred from scaffold class) offers a differentiated safety hypothesis relative to irreversible cyclopropylamine-based LSD1 inhibitors (e.g., ORY-1001/Iadademstat, GSK-2879552) that form covalent FAD adducts [1]. Procurement of this compound enables head-to-head physicochemical and preliminary in vitro profiling against clinical benchmarks. Key parameters to assess include aqueous solubility (predicted to be favorable given XLogP3-AA = -0.8), microsomal stability, and cytochrome P450 inhibition. These data position the compound as a comparator for mechanism-of-action studies distinguishing reversible from irreversible LSD1 target engagement [2].

Application

Selection Property

Validation Focus

Fragment‑based LSD1 hit expansion

Regioisomeric identity and substituent pattern

Biochemical LSD1 and MAO‑A counter‑screening; compound‑specific potency establishment

Chemical biology probe synthesis

4‑Amino reactive handle and conformational rigidity

Affinity probe or biotin conjugate generation; target‑engagement assay compatibility

Parallel library synthesis

Three orthogonal diversification vectors

Amide, sulfonamide, and urea sub‑library construction; regioisomeric purity confirmation

Mechanism‑of‑action comparator studies

Reversible, non‑covalent chemotype (scaffold‑level)

Head‑to‑head profiling vs. irreversible LSD1 clinical candidates; solubility and microsomal stability assessment

• [1] Development and evaluation of selective, reversible LSD1 inhibitors derived from fragments. Medicinal Chemistry Communication, 2013. Aminothiazole series: reversible LSD1 IC₅₀ 7–187 μM, MAO-A selectivity demonstrated. https://www.academia.edu/63167853/Development_and_evaluation_of_selective_reversible_LSD1_inhibitors_derived_from_fragments View Source
• [2] PubChem. CID 104078658: Computed Properties (XLogP3-AA: -0.8, TPSA: 87.5 Ų, HBD: 1, HBA: 4, Rotatable Bonds: 1). https://pubchem.ncbi.nlm.nih.gov/compound/104078658 View Source